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Compound of Interest

Compound Name: Irilone

Cat. No.: B024697 Get Quote

Introduction

Irilone is a naturally occurring isoflavone found in plants such as red clover (Trifolium pratense)

[1][2]. It has garnered significant interest in biomedical research for its ability to potentiate

progesterone receptor (PR) signaling[3][4][5]. This activity suggests its potential as a

therapeutic agent for gynecological conditions like endometriosis and certain cancers where

progesterone action is beneficial[3][5]. Accurate and consistent preparation of Irilone stock

solutions is critical for obtaining reproducible experimental results. Dimethyl sulfoxide (DMSO)

is the recommended solvent for Irilone. This document provides a detailed protocol for

preparing, storing, and utilizing Irilone stock solutions for research applications.

Quantitative Data Summary
The physical and chemical properties of Irilone are summarized below. Proper handling and

storage are crucial for maintaining the compound's integrity.
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Property Value Source

Molecular Formula C₁₆H₁₀O₆ [1][2]

Molecular Weight 298.25 g/mol [1][6]

CAS Number 41653-81-0 [1][2]

Appearance White to off-white solid [1]

Solubility in DMSO 4 mg/mL (approx. 13.41 mM) [1][7]

Powder Storage
-20°C for 3 years or 4°C for 2

years
[1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Note: The solubility of Irilone in DMSO may require ultrasonication and warming. It is

recommended to use newly opened, anhydrous DMSO as the solvent is hygroscopic, which

can impact solubility[1][7].

Experimental Protocol: Preparing a 10 mM Irilone
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Irilone in DMSO.

Materials and Equipment:

Irilone powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Analytical balance

Spatula

Vortex mixer
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Water bath sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

Irilone needed.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 298.25 g/mol x 1000 mg/g

Mass = 2.98 mg

Weighing: Carefully weigh out 2.98 mg of Irilone powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Irilone powder.

Vortex the tube vigorously for 1-2 minutes to initially mix the compound.

Heating and Sonication: As complete dissolution may be difficult at room temperature, gentle

heating and sonication are recommended[1][7].

Place the tube in a water bath sonicator set to a temperature between 30-40°C.

Sonicate for 10-15 minutes, or until the solution is clear and all particulate matter has

dissolved. Periodically vortex the tube during this process.

Final Check and Aliquoting:

Once fully dissolved, visually inspect the solution to ensure there are no precipitates.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b024697?utm_src=pdf-body
https://www.benchchem.com/product/b024697?utm_src=pdf-body
https://www.benchchem.com/product/b024697?utm_src=pdf-body
https://www.medchemexpress.com/irilone.html
https://www.medchemexpress.com/irilone.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes[1].

Storage: Store the aliquots in a tightly sealed container at -80°C for long-term storage (up to

6 months) or at -20°C for short-term storage (up to 1 month)[1].
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Workflow for Irilone Stock Solution Preparation

Start

1. Weigh 2.98 mg of Irilone powder

2. Add 1 mL of anhydrous DMSO

3. Vortex for 1-2 minutes

4. Sonicate and warm (30-40°C)
until fully dissolved

5. Aliquot into single-use tubes

6. Store at -80°C or -20°C

End

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step protocol for preparing Irilone stock solution.
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Application Example: Dilution for Cell Culture
Experiments
Irilone has been used in cell culture assays at concentrations around 10 µM to study its effects

on progesterone signaling[8].

To prepare a 10 µM working solution from a 10 mM stock:

Thawing: Thaw one aliquot of the 10 mM Irilone stock solution at room temperature.

Dilution Calculation (for 1 mL final volume):

Use the formula: C₁V₁ = C₂V₂

(10 mM) x V₁ = (10 µM) x (1 mL)

(10,000 µM) x V₁ = (10 µM) x (1000 µL)

V₁ = (10 x 1000) / 10,000 = 1 µL

Preparation: Add 1 µL of the 10 mM Irilone stock solution to 999 µL of cell culture medium to

achieve a final concentration of 10 µM. The final concentration of DMSO in the medium will

be 0.1%, a level generally well-tolerated by most cell lines[8].

Mechanism of Action: Potentiation of Progesterone
Receptor Signaling
Irilone itself does not act as a direct agonist for the progesterone receptor (PR). Instead, it

functions as a potentiator, enhancing the signaling of endogenous progesterone[3][4]. Studies

have shown that Irilone's mechanism involves crosstalk with other steroid hormone receptors.

It can increase PR protein levels through an estrogen receptor (ER)-dependent pathway in

breast cancer cells and can enhance progesterone signaling via the glucocorticoid receptor

(GR) in endometrial cancer cells[5][8][9]. This multi-receptor interaction underscores its

complex and cell-type-specific activity.
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Cellular Mechanism of Irilone
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Caption: Irilone potentiates progesterone signaling via ER and GR pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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